5-methoxy-2-(1H-tetrazol-1-yl)aniline
Overview
Description
5-methoxy-2-(1H-tetrazol-1-yl)aniline is a chemical compound with the empirical formula C8H9N5O . It has a molecular weight of 191.19 . This compound is a solid in form .
Molecular Structure Analysis
The SMILES string of this compound is NC1=CC(N2N=NN=C2)=CC(OC)=C1 . The InChI key is GPQFDWVYGLVWBK-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
5-methoxy-2-(1H-tetrazol-1-yl)aniline is a solid . More detailed physical and chemical properties are not available in the current resources.Scientific Research Applications
Peptoid Synthesis
5-methoxy-2-(1H-tetrazol-1-yl)aniline: is utilized in the synthesis of peptoids, which are peptide mimics where the side chains are attached to the nitrogen atom of the amide backbone rather than the alpha carbon. This compound can be used to introduce tetrazole functionality into peptoids, enhancing their proteolytic stability and cellular permeability . These attributes are crucial for their application in studying biomolecular interactions and therapeutic uses.
Click Chemistry
In the realm of click chemistry, tetrazoles, including derivatives like 5-methoxy-2-(1H-tetrazol-1-yl)aniline , play a significant role due to their reactivity and stability. They are often employed in eco-friendly synthetic routes, which are advantageous for developing pharmaceuticals and other medicinal applications .
Medicinal Chemistry
The tetrazole moiety is a bioisostere for carboxylic acid and amide groups, making it valuable in drug design5-methoxy-2-(1H-tetrazol-1-yl)aniline can be incorporated into compounds that exhibit anti-inflammatory, antiviral, antibiotic, and antiulcer properties due to its lipophilicity and metabolic stability .
Energetic Materials
Tetrazole derivatives are known for their application in energetic materials due to their good detonation properties5-methoxy-2-(1H-tetrazol-1-yl)aniline could potentially be used in the synthesis of compounds with moderate sensitivities, suitable for high-performance materials .
Molecular Docking
In silico studies, such as molecular docking, benefit from the use of tetrazole derivatives5-methoxy-2-(1H-tetrazol-1-yl)aniline can be part of compounds that are analyzed for their binding modes and interactions with biological targets, aiding in the discovery of new drugs .
Oligonucleotide Synthesis
Tetrazoles are essential in oligonucleotide synthesis, acting as acidic activators in the coupling process. The unique properties of 5-methoxy-2-(1H-tetrazol-1-yl)aniline could be leveraged to enhance the efficiency of synthesizing oligonucleotides for therapeutic and research applications .
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various biological targets, suggesting that 5-methoxy-2-(1h-tetrazol-1-yl)aniline may have a similar range of targets .
Mode of Action
It’s known that similar compounds can exhibit photoluminescence properties and antiferromagnetic interactions . These properties suggest that 5-methoxy-2-(1H-tetrazol-1-yl)aniline may interact with its targets in a similar manner.
Biochemical Pathways
Compounds with similar structures have been found to interact with various biochemical pathways, suggesting that 5-methoxy-2-(1h-tetrazol-1-yl)aniline may have similar effects .
Pharmacokinetics
Similar compounds have been found to have various pharmacokinetic properties, suggesting that 5-methoxy-2-(1h-tetrazol-1-yl)aniline may have similar characteristics .
Result of Action
Similar compounds have been found to have various effects, such as lowering blood pressure and exhibiting high detonation performance , suggesting that 5-methoxy-2-(1H-tetrazol-1-yl)aniline may have similar effects.
Action Environment
Similar compounds have been found to be influenced by various environmental factors, suggesting that 5-methoxy-2-(1h-tetrazol-1-yl)aniline may be similarly affected .
properties
IUPAC Name |
5-methoxy-2-(tetrazol-1-yl)aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N5O/c1-14-6-2-3-8(7(9)4-6)13-5-10-11-12-13/h2-5H,9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XIRTVSDJTGYPDJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)N2C=NN=N2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9N5O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70357679 |
Source
|
| Record name | 5-methoxy-2-(1H-tetrazol-1-yl)aniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70357679 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
569648-15-3 |
Source
|
| Record name | 5-methoxy-2-(1H-tetrazol-1-yl)aniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70357679 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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